Cas no 105217-43-4 (Glycinamide,N2-acetyl-L-a-asparaginyl-N-methyl-(9CI))

Glycinamide,N2-acetyl-L-a-asparaginyl-N-methyl-(9CI) structure
105217-43-4 structure
Product Name:Glycinamide,N2-acetyl-L-a-asparaginyl-N-methyl-(9CI)
CAS No:105217-43-4
MF:C9H16N4O4
MW:244.247741699219
CID:205489
PubChem ID:127852
Update Time:2025-04-19

Glycinamide,N2-acetyl-L-a-asparaginyl-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycinamide,N2-acetyl-L-a-asparaginyl-N-methyl-(9CI)
    • (2S)-2-acetamido-N-[2-(methylamino)acetyl]butanediamide
    • acetyl-isoasparaginyl-methylglycinamide
    • AC1L2SQZ
    • AC1Q5KS6
    • Ac-Asn-gly-nhme
    • Acetyl-asparaginyl-methylglycinamide
    • Ac-Isn-gly-nhme
    • AR-1K5558
    • Glycinamide, N2-acetyl-L-asparaginyl-N-methyl-
    • n2-acetyl-n1-[(methylamino)acetyl]-l-aspartamide
    • DTXSID00909382
    • N-[N-(1-Hydroxyethylidene)-4-iminohomoseryl]-2-(methylamino)ethanimidic acid
    • 65438-10-0
    • 105217-43-4
    • Inchi: 1S/C9H16N4O4/c1-5(14)12-6(3-7(10)15)9(17)13-8(16)4-11-2/h6,11H,3-4H2,1-2H3,(H2,10,15)(H,12,14)(H,13,16,17)/t6-/m0/s1
    • InChI Key: RANMMOXHVPKEMX-LURJTMIESA-N
    • SMILES: O=C([C@H](CC(N)=O)NC(C)=O)NC(CNC)=O

Computed Properties

  • Exact Mass: 244.11728
  • Monoisotopic Mass: 244.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: -2.8
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 130.39
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